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Compound of Interest

Compound Name: MCTR3

Cat. No.: B12295028 Get Quote

MCTR3 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the stability and proper storage of Maresin

Conjugate in Tissue Regeneration 3 (MCTR3). Below you will find troubleshooting guides and

frequently asked questions to ensure the integrity of your experiments.

Frequently Asked Questions (FAQs)
Q1: What is the recommended storage temperature for MCTR3?

MCTR3 should be stored at -80°C for long-term stability.[1]

Q2: What is the expected stability of MCTR3 under these conditions?

When stored at -80°C, MCTR3 is stable for at least two years.[1]

Q3: How is MCTR3 shipped, and what should I do upon receipt?

MCTR3 is typically shipped on dry ice.[1] Upon receipt, the product should be immediately

transferred to a -80°C freezer for storage.

Q4: In what form is MCTR3 supplied?

MCTR3 is supplied as a solution in ethanol.[1]

Q5: What are the recommended solvents for preparing MCTR3 solutions?
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MCTR3 is soluble in several organic solvents and aqueous solutions. The solubility details are

provided in the table below. For biological experiments, it is often diluted in buffers like PBS.

MCTR3 Storage and Solubility Data
Parameter Recommendation

Storage Temperature -80°C

Stability ≥ 2 years

Formulation A solution in ethanol

Solubility

DMF: 50 mg/mlDMSO: 50 mg/mlEthanol: 1

mg/mlEtOH/H₂O (95:5): 2 mg/mlPBS (pH 7.2):

0.1 mg/ml[1]

Troubleshooting Guide
Issue: I am seeing reduced or no activity of MCTR3 in my assay.

Improper Storage: Verify that the MCTR3 has been consistently stored at -80°C. Accidental

thawing and refreezing can degrade the compound.

Incorrect Dilution: Ensure that the final concentration of the solvent from the stock solution is

not interfering with your experimental system. For aqueous-based assays, ensure the final

ethanol concentration is minimal and non-toxic to your cells or model system.

Solution Instability: Prepare fresh dilutions for each experiment from the stock solution stored

at -80°C. Avoid using diluted solutions that have been stored for extended periods, especially

at 4°C or room temperature.

Issue: I am observing precipitation in my MCTR3 solution after dilution.

Solubility Limits: You may have exceeded the solubility of MCTR3 in your chosen diluent.

Refer to the solubility table above. For aqueous buffers like PBS, the solubility is limited (0.1

mg/ml).[1]
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Solution Preparation: When preparing aqueous dilutions, it is best to add the MCTR3 stock

solution to the aqueous buffer while vortexing to ensure rapid and even mixing, which can

help prevent precipitation.

Experimental Protocol: General Handling of MCTR3
This protocol outlines the general steps for preparing MCTR3 for an in vitro cell-based assay.

Thawing: Retrieve the MCTR3 stock solution from the -80°C freezer. Allow it to warm to room

temperature before opening to prevent condensation from forming inside the vial.

Dilution: Prepare an intermediate dilution of the MCTR3 stock in an appropriate solvent if

necessary. For the final dilution into your cell culture media or buffer (e.g., PBS), ensure the

final concentration of the organic solvent is compatible with your cells (typically <0.1%).

Application: Add the freshly prepared MCTR3 solution to your experimental system. For

example, in phagocytosis assays with human macrophages, cells are often incubated with

MCTR3 for a short period (e.g., 15 minutes) before the addition of bacteria or other stimuli.[2]

[3]

Incubation: Proceed with your experimental incubation times as required. For instance, in

studies of E. coli phagocytosis, this could be 60 minutes.[2][3]

MCTR3 Handling Workflow
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Long-Term Storage Experimental Preparation

Store MCTR3 at -80°C
(Stability ≥ 2 years)

Thaw stock solution
at room temperature

Retrieve for experiment Prepare fresh dilutions
in appropriate buffer/media

Prepare working solution
Add to experimental system

(e.g., cell culture)

Immediate use

Docosahexaenoic Acid (DHA)

Maresin 1 (MaR1)

Oxidation

MCTR1

Glutathione
S-transferase Mu 4 or

Leukotriene C4 synthase

MCTR2

γ-glutamyl transferase

MCTR3

Dipeptidase
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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